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Compound of Interest

Compound Name: 3-Fluoroisonicotinaldehyde

Cat. No.: B1302963 Get Quote

In-Depth Technical Guide: 3-
Fluoroisonicotinaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Fluoroisonicotinaldehyde, a

key reagent in specialized chemical and biological research. This document details its chemical

and physical properties, provides a known synthesis protocol, and explores its applications,

particularly in the field of proteomics.

Core Compound Data
3-Fluoroisonicotinaldehyde, also known as 3-Fluoro-4-pyridinecarboxaldehyde, is a

fluorinated pyridine derivative. Its aldehyde functional group and the presence of a fluorine

atom make it a versatile building block in organic synthesis and a useful tool in biochemical

studies.
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Property Value Citations

CAS Number 40273-47-0 [1][2]

Molecular Formula C₆H₄FNO [1]

Molecular Weight 125.10 g/mol [1][2]

Appearance Light yellow to yellow liquid [3]

Boiling Point 70 °C at 25 mmHg [3]

Density 1.2550 g/mL at 25 °C [3]

Refractive Index n20/D 1.5170 [3]

Flash Point 153 °F [3]

Synthesis Protocol
A foundational method for the synthesis of 3-Fluoroisonicotinaldehyde has been reported in

the scientific literature. The following protocol is based on a publication in the journal

Tetrahedron.

Reaction: Lithiation of 3-fluoropyridine followed by reaction with N,N-dimethylformamide (DMF).

Experimental Procedure:

Preparation: A solution of 3-fluoropyridine in anhydrous tetrahydrofuran (THF) is prepared in

a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen).

Cooling: The solution is cooled to a low temperature, typically -78 °C, using a dry ice/acetone

bath.

Lithiation: A solution of n-butyllithium (n-BuLi) in hexanes is added dropwise to the cooled 3-

fluoropyridine solution with constant stirring. The reaction is allowed to proceed for a

specified time at this temperature to ensure complete lithiation at the 4-position.

Formylation: Anhydrous N,N-dimethylformamide (DMF) is then added dropwise to the

reaction mixture. The reaction is stirred for an additional period at -78 °C.
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Quenching: The reaction is quenched by the slow addition of a saturated aqueous solution of

ammonium chloride.

Extraction: The mixture is allowed to warm to room temperature, and the organic layer is

separated. The aqueous layer is extracted multiple times with a suitable organic solvent

(e.g., diethyl ether or ethyl acetate).

Drying and Concentration: The combined organic extracts are dried over an anhydrous salt

(e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under

reduced pressure using a rotary evaporator.

Purification: The crude product is then purified by a suitable method, such as column

chromatography on silica gel or distillation under reduced pressure, to yield pure 3-
Fluoroisonicotinaldehyde.

Logical Workflow for Synthesis:
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Dissolve 3-fluoropyridine in anhydrous THF under inert atmosphere

Cool reaction mixture to -78 °C

Add n-butyllithium dropwise for lithiation

Add anhydrous DMF for formylation

Quench reaction with saturated NH4Cl solution

Extract with organic solvent

Dry and concentrate organic phases

Purify by column chromatography or distillation

Obtain pure 3-Fluoroisonicotinaldehyde

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Fluoroisonicotinaldehyde.
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Applications in Proteomics and Drug Discovery
3-Fluoroisonicotinaldehyde is noted as a specialty chemical for proteomics research[2].

While specific, detailed experimental protocols for its use in this context are proprietary or not

widely published, its utility likely stems from its ability to act as a reactive handle for

bioconjugation techniques, such as "click chemistry."

Conceptual Application in Proteomics:

The aldehyde group of 3-Fluoroisonicotinaldehyde can be utilized in several ways. For

instance, it can be modified to introduce an alkyne or azide group. This functionalized probe

can then be used to covalently label proteins of interest within a complex biological sample.

Subsequent "click" reaction with a reporter tag (e.g., a fluorophore or biotin) allows for the

detection, visualization, and enrichment of the labeled proteins.

Hypothetical Experimental Workflow for Protein Labeling:
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Probe Synthesis

Protein Labeling & Analysis

3-Fluoroisonicotinaldehyde

Modify aldehyde to introduce alkyne/azide handle

Purified functionalized probe

Incubate probe with biological sample (e.g., cell lysate)

Covalent labeling of target proteins

Perform 'Click Chemistry' with reporter tag (e.g., Biotin-Azide)

Enrich labeled proteins (e.g., with streptavidin beads)

Analyze enriched proteins by Mass Spectrometry

Identify protein targets

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1302963?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302963?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Conceptual workflow for proteomics using a 3-Fluoroisonicotinaldehyde-derived

probe.

Relevance in Drug Discovery:

The fluorinated pyridine scaffold is a common motif in medicinal chemistry. The fluorine atom

can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.

Aldehyde-containing compounds are also known to be reactive towards nucleophilic residues

in enzyme active sites, potentially leading to enzyme inhibition. While there is no widely

reported specific signaling pathway directly modulated by 3-Fluoroisonicotinaldehyde, its

derivatives could be investigated as potential inhibitors for various enzyme classes. For

example, fluorinated compounds have been explored as inhibitors of enzymes like

phosphoinositide 3-kinase (PI3K)[4].

Potential Signaling Pathway Investigation:

A general approach to investigate the effect of a novel compound on cellular signaling

pathways involves treating cells with the compound and then performing a global analysis of

changes in protein expression or phosphorylation status using proteomics.
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Treat cells with 3-Fluoroisonicotinaldehyde derivative

Lyse cells and extract proteins

Control (untreated cells)

Lyse cells and extract proteins

Digest proteins into peptides Digest proteins into peptides

Label peptides with isotopic tags (e.g., TMT)

Combine labeled peptide samples

Analyze by LC-MS/MS

Identify and quantify differentially expressed/phosphorylated proteins

Perform pathway analysis (e.g., KEGG, Reactome)

Identify perturbed signaling pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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